Cas no 110086-87-8 (1-(3-aminophenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(3-aminophenyl)-1H-imidazole-2-thiol
• CAS No: 110086-87-8
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD09971475
• CID: 3603095
• PubChem ID: 21292778
• Update Time: 2025-04-22

1-(3-aminophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1-(3-aminophenyl)-1,3-dihydro-
• 1-(3-aminophenyl)-1H-imidazole-2-thiol
• 3-(3-aminophenyl)-1H-imidazole-2-thione
• AB00992374-01
• AKOS023812058
• CS-0355988
• 110086-87-8
• EN300-31391
• SCHEMBL10641492
• Z324550892

• MDL： MFCD09971475
• Inchi： 1S/C9H9N3S/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-6H,10H2,(H,11,13)
• InChI Key： SCIVPQIWAHBYRB-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=CC(N)=C2)C=CN1

Computed Properties

• Exact Mass: 191.05171847Da
• Monoisotopic Mass: 191.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.4Ų